
Safe Disposal of D-Saccharic Acid 1,4-Lactone
Hydrate: A Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
D-Saccharic acid 1,4-lactone

hydrate

Cat. No.: B022300 Get Quote

This guide provides essential safety and logistical information for the proper disposal of D-
Saccharic acid 1,4-lactone hydrate, tailored for researchers, scientists, and drug

development professionals. The following procedures are synthesized from safety data sheets

(SDS) to ensure safe handling and environmental protection.

Hazard Assessment
Conflicting information exists regarding the hazardous nature of D-Saccharic acid 1,4-lactone
hydrate. While some suppliers classify it as non-hazardous[1][2], others identify it as causing

skin and eye irritation, being harmful if swallowed, and potentially causing respiratory

irritation[3][4]. Therefore, it is prudent to handle this compound as potentially hazardous.

Hazard Identification Summary:
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Hazard Category Classification Source

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)
[3]

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)
[3][4]

Serious Eye Damage/Irritation
Category 2A (Causes serious

eye irritation)
[3][4]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (May cause

respiratory irritation)
[3][4]

Aquatic Hazard
Water hazard class 1 (Slightly

hazardous for water)
[1]

Personal Protective Equipment (PPE)
Before handling D-Saccharic acid 1,4-lactone hydrate for disposal, ensure the following

personal protective equipment is used:

Hand Protection: Wear impermeable and resistant gloves.[1]

Eye/Face Protection: Use safety glasses or goggles.[4]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin contact.[4]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[2]

Step-by-Step Disposal Protocol
1. Managing Spills and Residues:

Avoid Dust Generation: Take measures to prevent the formation of dust.[2]

Containment: In case of a spill, prevent the substance from entering drains, other waterways,

or soil.[1][4][5]

Clean-up: Carefully sweep up, vacuum, or absorb the material with an inert substance.[2][4]
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Collection: Place the collected material into a suitable, closed, and labeled container for

disposal.[2]

2. Final Disposal of Waste:

Regulatory Compliance: Chemical waste generators must determine if the discarded

chemical is classified as hazardous waste according to the US EPA guidelines (40 CFR

261.3). Additionally, consult state and local hazardous waste regulations to ensure complete

and accurate classification.[4]

Recommended Disposal Method: One approved method for disposal is to dissolve or mix the

material with a combustible solvent and burn it in a chemical incinerator equipped with an

afterburner and scrubber.[5]

Container Disposal: Do not reuse empty containers. Dispose of them in the same manner as

the unused product.[4]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of D-
Saccharic acid 1,4-lactone hydrate.
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Start: Disposal of D-Saccharic Acid 1,4-Lactone Hydrate

Is there a spill?

Contain and clean up spill.
- Avoid dust generation.

- Prevent entry into waterways.
- Place in a sealed container.

Yes

Package waste in a suitable,
labeled, and closed container.

No

Consult Local, State, and Federal
(EPA 40 CFR 261.3) Regulations.

Dispose of waste through an
approved hazardous waste facility.

(e.g., chemical incineration).

End of Disposal Process

Click to download full resolution via product page

Caption: Disposal workflow for D-Saccharic acid 1,4-lactone hydrate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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